Cas no 521-52-8 (Vulpinic acid)

• Product Name: Vulpinic acid
• CAS No: 521-52-8
• MF: C₁₉H₁₄O₅
• MW: 322.311465740204
• MDL: MFCD00075804
• CID: 368648
• PubChem ID: 54690323
• Update Time: 2025-10-19

Vulpinic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-,methyl ester, (aE)-
• Vulpinic Acid
• Vulpic acid
• VULPINIC ACID(P)
• MFCD00075804
• 2,4-Hexadienedioic acid, 3,4-dihydroxy-2,5-diphenyl-, mono-.gamma.-lactone, methyl ester
• NSC 5897
• 2, 3,4-dihydroxy-2,5-diphenyl-, mono-.gamma.-lactone, methyl ester
• WLN: T5VOYJ CUYR&VO1 DQ ER
• 73622-57-8
• methyl (2E)-2-(3-hydroxy-5-oxo-4-phenylfuran-2-ylidene)-2-phenylacetate
• methyl (Z)-2-(3-hydroxy-5-oxo-4-phenylfuran-2(5H)-ylidene)-2-phenylacetate
• .delta.(sup 2(5H), 3-hydroxy-5-oxo-.alpha.,4-diphenyl-, methyl ester
• AKOS030632335
• .DELTA.2(5H), 3-hydroxy-5-oxo-.alpha.,4-diphenyl-, methyl ester
• NCGC00160145-01
• Methyl (2E)-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)(phenyl)ethanoate #
• Benzeneacetic acid, methyl ester, (E)-
• SR-05000002200
• DTXSID601027308
• CCG-208551
• .delta.2(5H),.alpha.-Furanacetic acid, 3-hydroxy-5-oxo-.alpha.,4-diphenyl-, methyl ester
• NSC-5897
• CHEBI:144250
• SR-05000002200-2
• 2-(2,5-Dihydro-3-hydroxy-5-oxo-4-phenyl-2-furanylidene)-2-phenylacetic acid methyl ester
• Acetic acid, (3-hydroxy-5-oxo-4-phenyl-2(5H)-furylidene)phenyl-, methyl ester
• 521-52-8
• SCHEMBL559925
• CHEMBL463212
• ANTIMONYTETRACHLOROMONOFLUORIDE
• HY-125919
• methyl (E)-2-(3-hydroxy-5-oxo-4-phenylfuran-2(5H)-ylidene)-2-phenylacetate
• BRN 1437166
• SCHEMBL559924
• Pulvinic acid methyl ester
• Methylpulvinsaure
• 3,4-Dihydroxy-2,5-Diphenyl-2,4-hexadienedioic Acid Methyl Ester 3,6-Lactone
• Benzeneacetic acid, .alpha.-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-, methyl ester
• .delta.(sup 2(5H),.alpha.)-Furanacetic acid, 3-hydroxy-5-oxo-.alpha.,4-diphenyl-, methyl ester
• NSC5897
• Acetic acid, 2-(2,5-dihydro-3-hydroxy-5-oxo-4-phenyl-2-furanylidene)-2-phenyl-, methyl ester
• BDBM50478424
• Methyl (2E)-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)(phenyl)ethanoate
• CS-0103068
• OMZRMXULWNMRAE-BMRADRMJSA-N
• (alphaE)-alpha-(3-Hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)benzeneacetic Acid Methyl Ester
• (E)-methyl 2-(3-hydroxy-5-oxo-4-phenylfuran-2(5H)-ylidene)-2-phenylacetate
• SR-05000002200-3
• Benzeneacetic acid, .alpha.-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-, methyl ester, (E)-
• Vulpinsaure
• UNII-13N7RF6M84
• Methyl (2Z)-2-(5-Hydroxy-3-Oxo-4-Phenyl-2-Furylidene)-2-Phenyl-Acetate
• methyl (2Z)-2-(3-hydroxy-5-oxo-4-phenyl-2-furylidene)-2-phenyl-acetate
• delta(sup 2(5H),alpha)-furanacetic acid, 3-hydroxy-5-oxo-alpha,4-diphenyl-, methyl ester
• (E)-vulpinic acid
• Benzeneacetic acid, alpha-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-, methyl ester, (E)-
• Methyl 2-(3,5-dioxo-4-phenyl-2-furylidene)-2-phenylacetate
• DTXSID501346175
• CCG-214570
• delta2(5H),alpha-Furanacetic acid, 3-hydroxy-5-oxo-alpha,4-diphenyl-, methyl ester
• 2,4-Hexadienedioic acid, 3,4-dihydroxy-2,5-diphenyl-, mono-gamma-lactone, methyl ester
• 13N7RF6M84
• Methyl alpha-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)benzeneacetate
• EINECS 208-314-1
• methyl (2E)-2-(5-hydroxy-3-oxo-4-phenylfuran-2-ylidene)-2-phenylacetate
• Q411293
• Methyl (2Z)-(3-hydroxy-5-oxo-4-phenylfuran-2(5H)-ylidene)(phenyl)acetate
• methyl (2E)-2-(3-hydroxy-5-oxo-4-phenyluran-2-ylidene)-2-phenylacetate
• methyl (2E)-2-(3-hydroxy-5-oxo-4-phenyl-2-furylidene)-2-phenyl-acetate
• NLQPTDHMZUGQCX-BMRADRMJSA-N
• delta2(5H),alpha-Furanacetic acid, 3-hydroxy-5-oxo-alpha,4-diphenyl-, methyl ester (8CI)
• Benzeneacetic acid, alpha-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-, methyl ester
• Benzeneacetic acid, alpha-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-, methyl ester, (E)-(9CI)
• Benzeneacetic acid, alpha-(3-hydroxy-5-oxo-4-phenyl-2(5H)-furanylidene)-, methyl ester, (alphaE)-
• DA-68664
• Vulpinic acid, (e)-isomer
• Vulpinic acid

• MDL： MFCD00075804
• Inchi： 1S/C19H14O5/c1-23-18(21)15(13-10-6-3-7-11-13)17-16(20)14(19(22)24-17)12-8-4-2-5-9-12/h2-11,20H,1H3/b17-15+
• InChI Key： OMZRMXULWNMRAE-BMRADRMJSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=C(/C/1=C(\C(=O)OC)/C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 322.08400
• Monoisotopic Mass: 322.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8A^2
• XLogP3: 3

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 146-148°C
• Boiling Point: 521.4±50.0 °C at 760 mmHg
• Flash Point: 191.0±23.6 °C
• Refractive Index: 1.656
• Solubility: Acetonitrile (Slightly, Heated), Chloroform (Slightly), DMSO (Slightly), Methano
• PSA: 72.83000
• LogP: 3.09680
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Vulpinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3172
• Hazard Category Code： 28
• Safety Instruction： S1; S22; S45
• Risk Phrases：R28
• Storage Condition：-20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides